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Compound of Interest

Compound Name: D-Cystine

Cat. No.: B556046

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of D-Cystine. The following
procedural steps are designed to ensure laboratory safety and operational integrity.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper personal protective equipment and engineering controls are critical to minimize
exposure to D-Cystine.
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Control Type Specification

Ensure adequate ventilation, especially in
) ) confined areas. Use a chemical fume hood.
Engineering Controls .
Eyewash stations and safety showers must be

in close proximity to the workstation.[1]

) Safety glasses with side shields or chemical
Eye/Face Protection )
goggles are required.[2][3]

Wear a lab coat and chemical-resistant gloves.
) ] [4] The suitability and durability of the glove type
Skin Protection )
depend on the frequency and duration of

contact.[2]

For operations that may generate dust, a
) ) NIOSH/MSHA or European Standard EN 149
Respiratory Protection ) )
approved respirator is recommended. A dust

mask of type N95 (US) is also suggested.[5]

Operational Plan for Handling D-Cystine

Follow these step-by-step instructions for the safe handling of D-Cystine from receipt to
disposal.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
» Store D-Cystine in a tightly closed, clearly labeled container.[2]

o Keep in a dry, cool, and well-ventilated place.[1] D-Cystine should be stored at room
temperature.[6]

Handling and Use

e Avoid all personal contact, including inhalation of dust.[2]

o Wear all required personal protective equipment as detailed in the table above.
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» Use dry clean-up procedures and avoid generating dust.[2]
e Do not eat, drink, or smoke in the handling area.[1][7]

e Wash hands thoroughly after handling the substance.[1]

Spill Response

e Minor Spills:

o Remove all sources of ignition.[2]

[e]

Clean up spills immediately.[2]

o

Use personal protective equipment to avoid contact with skin and eyes.[2]

[¢]

Use dry clean-up procedures and avoid generating dust.[2]

[¢]

Place the spilled material into a suitable, labeled container for waste disposal.[2]
e Major Spills:

o Alert personnel in the area and emergency responders, informing them of the location and
nature of the hazard.[2]

First Aid Measures

Immediate action is crucial in the event of exposure to D-Cystine.
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Exposure Route First Aid Protocol

If swallowed, call a POISON CENTER or doctor
Ingestion if you feel unwell.[1][7] Rinse the mouth with
water.[1][7] Do NOT induce vomiting.[2]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms occur.[1]

Immediately remove all contaminated clothing.
) [2] Wash the affected area with soap and plenty
Skin Contact ) )
of water for at least 15 minutes.[1] If skin

irritation persists, consult a physician.[1]

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[1]
Eye Contact .

Remove contact lenses if present and easy to

do.[3] Seek medical attention.[1]

Disposal Plan

All waste materials must be handled in accordance with local, state, and federal regulations.[2]
» Dispose of contents and container to an approved waste disposal plant.[1][3]
e Do not allow wash water from cleaning equipment to enter drains.[2]

o Consult with a licensed professional waste disposal service to dispose of this material.

D-Cystine Handling Workflow
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D-Cystine Safe Handling Workflow
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:
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Caption: A flowchart illustrating the safe handling workflow for D-Cystine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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